1H-Pyrrole-2,5-dione, 3,4-bis(2-methyl-1H-indol-3-yl)-

• CAS No.: 125313-52-2
• Molecular Formula: C22H17N3O2
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 3,4-bis(2-methyl-1H-indol-3-yl)pyrrole-2,5-dione
• InChI: InChI=1S/C22H17N3O2/c1-11-17(13-7-3-5-9-15(13)23-11)19-20(22(27)25-21(19)26)18-12(2)24-16-10-6-4-8-14(16)18/h3-10,23-24H,1-2H3,(H,25,26,27)
• InChI Key: NSVKLEKFZHEGLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C3=C(C(=O)NC3=O)C4=C(NC5=CC=CC=C54)C

Description

1H-Pyrrole-2,5-dione, 3,4-bis(2-methyl-1H-indol-3-yl)- is a useful research compound. Its molecular formula is C22H17N3O2 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4.12 g of 2-methylindole in 75 ml of benzene was treated with 9.2 ml of a 3M solution of methylmagnesium iodide in diethyl ether and the resulting solution was stirred under nitrogen for 0.5 hour. 2.0 g of dibromomaleimide were added and the mixture was heated to reflux for 14 hours. The cooled mixture was evaporated, dissolved in 200 ml of dichloromethane and acidified with 100 ml of 2M hydrochloric acid. The organic layer was separated, washed with 100 ml of water, dried and evaporated. The residue was triturated with dichloromethane and the obtained solid was recrystallized from acetone/water to give 1.1 g of 3,4-bis(2-methyl-3-indolyl)-1H-pyrrole-2,5-dione, m.p. 311°-313° C.